Neoabietic Acid
Neoabietic Acid
Neoabietic acid is a diterpenoid.
Brand Name:
Vulcanchem
CAS No.:
471-77-2
VCID:
VC0129107
InChI:
InChI=1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h12,16-17H,5-11H2,1-4H3,(H,21,22)/t16-,17+,19+,20+/m0/s1
SMILES:
CC(=C1CCC2C(=C1)CCC3C2(CCCC3(C)C(=O)O)C)C
Molecular Formula:
C20H30O2
Molecular Weight:
302.5 g/mol
Neoabietic Acid
CAS No.: 471-77-2
Reference Standards
VCID: VC0129107
Molecular Formula: C20H30O2
Molecular Weight: 302.5 g/mol
| CAS No. | 471-77-2 |
|---|---|
| Product Name | Neoabietic Acid |
| Molecular Formula | C20H30O2 |
| Molecular Weight | 302.5 g/mol |
| IUPAC Name | (1R,4aR,4bS,10aR)-1,4a-dimethyl-7-propan-2-ylidene-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid |
| Standard InChI | InChI=1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h12,16-17H,5-11H2,1-4H3,(H,21,22)/t16-,17+,19+,20+/m0/s1 |
| Standard InChIKey | KGMSWPSAVZAMKR-ONCXSQPRSA-N |
| Isomeric SMILES | CC(=C1CC[C@H]2C(=C1)CC[C@@H]3[C@@]2(CCC[C@@]3(C)C(=O)O)C)C |
| SMILES | CC(=C1CCC2C(=C1)CCC3C2(CCCC3(C)C(=O)O)C)C |
| Canonical SMILES | CC(=C1CCC2C(=C1)CCC3C2(CCCC3(C)C(=O)O)C)C |
| Description | Neoabietic acid is a diterpenoid. |
| Synonyms | (1R,4aR,4bS,10aR)-1,2,3,4,4a,4b,5,6,7,9,10,10a-Dodecahydro-1,4a-dimethyl-7-(1-methylethylidene)-1-phenanthrenecarboxylic Acid; [1R-(1α,4aβ,4bα,10aα)]-1,2,3,4,4a,4b,5,6,7,9,10,10a-Dodecahydro-1,4a-dimethyl-7-(1-methylethylidene)-1-phenanthrenecarboxyl |
| PubChem Compound | 221118 |
| Last Modified | Nov 11 2021 |
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